Topoisomerase
  • TH1338
    TH1338
    • Cat. No.:
    • B611323
    • CAS No.:
    • Molecular Formula:
    • C22H21N3O4
    • Molecular Weight:
    • 391.4 g/mol
    Description
    TH-1318 is novel brain penetrable antitumor agent, not acting as substrates for any of the major clinically relevant efflux pumps (MDR1, MRP1, and BCRP)
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  • Merbarone
    Merbarone
    • Cat. No.:
    • B1676292
    • CAS No.:
    • 97534-21-9
    • Molecular Formula:
    • C11H9N3O3S
    • Molecular Weight:
    • 263.27 g/mol
    Description
    Merbarone is a nonsedating derivative of thiobarbituric acid and a novel catalytic topoisomerase II inhibitor with antineoplastic activity. Merbarone interferes with DNA replication via binding directly to topoi...
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  • Cositecan
    Cositecan
    • Cat. No.:
    • B1684462
    • CAS No.:
    • 203923-89-1
    • Molecular Formula:
    • C25H28N2O4Si
    • Molecular Weight:
    • 448.6 g/mol
    Description
    Cositecan is a pyranoindolizinoquinoline.
    Cositecan is the novel camptothecin derivative which is also known as Karenitecin. It has been developed for superior oral bioavailability and increased lactone stabi...
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  • Lurtotecan
    Lurtotecan
    • Cat. No.:
    • B1684465
    • CAS No.:
    • 149882-10-0
    • Molecular Formula:
    • C28H30N4O6
    • Molecular Weight:
    • 518.6 g/mol
    Description
    Lurtotecan is under investigation in clinical trial NCT00022594 (Liposomal Lurtotecan in Treating Patients With Metastatic or Locally Recurrent Head and Neck Cancer).
    Lurtotecan is a semisynthetic analogue of...
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  • Pirarubicin
    Pirarubicin
    • Cat. No.:
    • B1684484
    • CAS No.:
    • 72496-41-4
    • Molecular Formula:
    • C32H37NO12
    • Molecular Weight:
    • 627.6 g/mol
    Description
    (7S,9S)-7-[[(2R,4S,5S,6S)-4-amino-6-methyl-5-[[(2R)-2-oxanyl]oxy]-2-oxanyl]oxy]-6,9,11-trihydroxy-9-(2-hydroxy-1-oxoethyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione is an anthracycline.
    Pirarubicin is an...
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  • Piroxantrone
    Piroxantrone
    • Cat. No.:
    • B1684485
    • CAS No.:
    • 91441-23-5
    • Molecular Formula:
    • C21H25N5O4
    • Molecular Weight:
    • 411.5 g/mol
    Description
    Piroxantrone is an anthrapyrazole antineoplastic antibiotic. Piroxantrone intercalates into DNA and interacts with topoisomerase II, thereby inhibiting DNA replication and repair and RNA and protein synthesis. ...
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  • Rubitecan
    Rubitecan
    • Cat. No.:
    • B1684487
    • CAS No.:
    • 91421-42-0
    • Molecular Formula:
    • C20H15N3O6
    • Molecular Weight:
    • 393.3 g/mol
    Description
    Rubitecan is a pyranoindolizinoquinoline that is camptothecin in which the hydrogen at position 9 has been replaced by a nitro group. It is a prodrug for 9-aminocamptothecin. It has a role as an antineoplastic a...
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  • 10-Boc-SN-38
    10-Boc-SN-38
    • Cat. No.:
    • B1684489
    • CAS No.:
    • 86639-52-3
    • Molecular Formula:
    • C22H20N2O5
    • Molecular Weight:
    • 392.4 g/mol
    Description
    SN-38 is a member of the class of pyranoindolizinoquinolines that is (4S)-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14-dione bearing two additional ethyl substituents at positions 4 and 11 as well as two add...
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  • Teniposide
    Teniposide
    • Cat. No.:
    • B1684490
    • CAS No.:
    • 29767-20-2
    • Molecular Formula:
    • C32H32O13S
    • Molecular Weight:
    • 656.7 g/mol
    Description
    Teniposide can cause developmental toxicity according to state or federal government labeling requirements.
    Teniposide is a semisynthetic derivative of podophyllotoxin that exhibits antitumor activity. Tenipo...
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  • Pericosine A
    Pericosine A
    • Cat. No.:
    • B10820615
    • CAS No.:
    • Molecular Formula:
    • C8H11ClO5
    • Molecular Weight:
    • 222.62 g/mol
    Description
    Pericosine A is a useful research compound. Its molecular formula is C8H11ClO5 and its molecular weight is 222.62 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pericosine A suitable for ma...
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